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Compound of Interest

Compound Name: 1-Propylcyclopentanol

Cat. No.: B158262 Get Quote

Ensuring the safe and compliant disposal of chemical reagents is a cornerstone of laboratory

safety and environmental responsibility. For researchers, scientists, and drug development

professionals handling 1-Propylcyclopentanol, adherence to proper disposal protocols is

critical to mitigate risks and comply with regulatory standards. This guide provides essential,

step-by-step procedures for the proper disposal of 1-Propylcyclopentanol, ensuring the safety

of laboratory personnel and the protection of our environment.

Understanding the Hazard Profile
Before handling and disposal, it is crucial to be aware of the hazards associated with 1-
Propylcyclopentanol. It is classified as harmful if swallowed, a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[1][2] Always consult the Safety Data Sheet (SDS)

before use and wear appropriate Personal Protective Equipment (PPE), including safety

goggles, gloves, and a lab coat.

Quantitative Data for Safe Handling
The following table summarizes key quantitative and safety information for 1-
Propylcyclopentanol, derived from its Safety Data Sheet.
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Property Value

Molecular Formula C₈H₁₆O[1][2][3]

Molecular Weight 128.21 g/mol [1][2][3]

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1][2]

GHS Precautionary Disposal Statement
P501: Dispose of contents/ container to an

approved waste disposal plant[2]

Step-by-Step Disposal Protocol
The disposal of 1-Propylcyclopentanol must be conducted in accordance with hazardous

waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[4][5] This mandates a "cradle to grave" approach, where the generating laboratory is

responsible for the waste from its creation to its final disposal.[4]

Experimental Protocol for Waste Collection and Segregation:

Waste Determination: The first step is to classify 1-Propylcyclopentanol as a hazardous

waste based on its known hazards.

Container Selection:

Use a designated, chemically compatible waste container. A high-density polyethylene

(HDPE) or glass container is recommended.

Ensure the container is clean, dry, and in good condition with a secure, leak-proof cap.

Labeling:

Immediately label the waste container with a "Hazardous Waste" tag.

Clearly write the full chemical name: "1-Propylcyclopentanol". Do not use abbreviations.
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Indicate the specific hazards: "Harmful," "Irritant."

Record the date when the first drop of waste is added to the container.

Segregation and Collection:

Collect 1-Propylcyclopentanol waste in its own dedicated container. Do not mix it with

other waste streams (e.g., halogenated solvents, acidic waste) unless specifically

permitted by your institution's Environmental Health & Safety (EHS) department.

Keep the waste container closed at all times, except when adding waste.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from sources of ignition or

incompatible materials.

Provide secondary containment (e.g., a chemical-resistant tray) to capture any potential

leaks.

Disposal Request:

Once the container is full or has reached the accumulation time limit set by your institution

(often 90 days), arrange for its disposal.[6]

Contact your institution's EHS department or approved hazardous waste contractor to

schedule a pickup. Do not attempt to dispose of the chemical down the drain or in regular

trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-
Propylcyclopentanol, from generation to final disposal.
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1-Propylcyclopentanol Disposal Workflow
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Caption: Logical workflow for the proper disposal of 1-Propylcyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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